Benzene, 1-(chloromethyl)-3-[(2-methoxyethoxy)methoxy]-

• Molecular Formula: C11H15ClO3
• Molecular Weight: 230.69 g/mol
• IUPAC Name: 1-(chloromethyl)-3-(2-methoxyethoxymethoxy)benzene
• InChI: InChI=1S/C11H15ClO3/c1-13-5-6-14-9-15-11-4-2-3-10(7-11)8-12/h2-4,7H,5-6,8-9H2,1H3
• InChI Key: FCHQJQMYTOCWIL-UHFFFAOYSA-N
• Canonical SMILES: COCCOCOC1=CC=CC(=C1)CCl

Description

Benzene, 1-(chloromethyl)-3-[(2-methoxyethoxy)methoxy]- is a chemical compound with the molecular formula C11H15ClO3. It is a derivative of benzene, where the benzene ring is substituted with a chloromethyl group and a 2-methoxyethoxy methoxy group. This compound is used in various chemical reactions and has applications in different fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzene, 1-(chloromethyl)-3-[(2-methoxyethoxy)methoxy]- typically involves the reaction of benzene derivatives with chloromethylating agents and 2-methoxyethoxy methanol. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under controlled conditions. The process may include steps such as distillation, crystallization, and purification to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

Benzene, 1-(chloromethyl)-3-[(2-methoxyethoxy)methoxy]- undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation Reactions: The compound can be oxidized to form different products depending on the oxidizing agents used.

Reduction Reactions: Reduction of the compound can lead to the formation of different derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide, potassium hydroxide, and other nucleophiles.

Oxidation: Reagents such as potassium permanganate and chromium trioxide are used.

Reduction: Hydrogen gas in the presence of a catalyst like palladium on carbon is commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can lead to the formation of benzene derivatives with different functional groups .

Scientific Research Applications

Benzene, 1-(chloromethyl)-3-[(2-methoxyethoxy)methoxy]- has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: Investigated for its potential use in drug development and as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Benzene, 1-(chloromethyl)-3-[(2-methoxyethoxy)methoxy]- involves its interaction with molecular targets such as enzymes and receptors. The chloromethyl group can form covalent bonds with nucleophilic sites on proteins and other biomolecules, leading to changes in their structure and function. The 2-methoxyethoxy methoxy group can also participate in hydrogen bonding and other interactions that influence the compound’s activity .

Comparison with Similar Compounds

Similar Compounds

• Benzene, 1-(chloromethyl)-2-[(2-methoxyethoxy)methoxy]-
• Benzene, 1-(chloromethyl)-4-[(2-methoxyethoxy)methoxy]-
• Benzene, 1-(chloromethyl)-3-[(2-ethoxyethoxy)methoxy]-

Uniqueness

Benzene, 1-(chloromethyl)-3-[(2-methoxyethoxy)methoxy]- is unique due to its specific substitution pattern on the benzene ring, which influences its chemical reactivity and interactions with other molecules. The presence of both the chloromethyl and 2-methoxyethoxy methoxy groups provides a combination of reactivity and solubility properties that are valuable in various applications .